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Compound of Interest

Compound Name: Triclacetamol

Cat. No.: B1615892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triclacetamol, including its

chemical identity, physicochemical properties, a detailed experimental protocol for its synthesis,

and its proposed mechanism of action.

Chemical Identity
IUPAC Name: 2,2,2-trichloro-N-(4-hydroxyphenyl)acetamide[1]

Synonyms: A variety of synonyms are used to refer to Triclacetamol in literature and

chemical databases. These include:

Triclacetamol[1]

Triclacetamol [INN:DCF][1]

NSC 50928[1]

UNII-L56P3532KI[1]

Aigonyl

2,2,2-Trichloro-4'-hydroxyacetanilide

Acetamide, 2,2,2-trichloro-N-(4-hydroxyphenyl)-
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Physicochemical Properties
The following table summarizes the key physicochemical properties of Triclacetamol.

Property Value Source

Molecular Formula C₈H₆Cl₃NO₂

Molecular Weight 254.5 g/mol

Exact Mass 252.946412 Da

CAS Number 6340-87-0

InChI

InChI=1S/C8H6Cl3NO2/c9-

8(10,11)7(14)12-5-1-3-6(13)4-

2-5/h1-4,13H,(H,12,14)

InChIKey
NTYKIFFNZLTOFT-

UHFFFAOYSA-N

SMILES
C1=CC(=CC=C1NC(=O)C(Cl)

(Cl)Cl)O

Appearance To be determined

Purity
>98% (or refer to the

Certificate of Analysis)

Storage Condition

Dry, dark and at 0 - 4 °C for

short term (days to weeks) or

-20 °C for long term (months to

years).

Experimental Protocol: Synthesis of Triclacetamol
This protocol describes a potential method for the synthesis of Triclacetamol, based on

established procedures for the acylation of p-aminophenol and the synthesis of similar N-

arylacetamides.
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Objective: To synthesize 2,2,2-trichloro-N-(4-hydroxyphenyl)acetamide (Triclacetamol) from 4-

aminophenol.

Materials:

4-Aminophenol

Trichloroacetyl chloride

Glacial acetic acid

Sodium acetate

Ethanol

Distilled water

Ice bath

Stirring apparatus

Filtration apparatus (Buchner funnel, filter paper)

Recrystallization apparatus

Procedure:

Dissolution of Starting Material: In a flask, dissolve 10 mmol of 4-aminophenol in 50 mL of

glacial acetic acid. Place the flask in an ice bath to cool the solution.

Acylation Reaction: While stirring the cooled solution, slowly add 12 mmol of trichloroacetyl

chloride portion-wise. Maintain the temperature of the reaction mixture below 10°C during

the addition.

Precipitation: After the addition of trichloroacetyl chloride is complete, continue stirring the

mixture in the ice bath for 30 minutes. Subsequently, add 50 mL of a saturated sodium

acetate solution to the reaction mixture. A solid precipitate of Triclacetamol should form.
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Isolation and Purification:

Collect the crude product by vacuum filtration using a Buchner funnel.

Wash the collected solid with cold water to remove any remaining acetic acid and salts.

Dry the crude product.

Recrystallize the dried solid from an appropriate solvent, such as ethanol, to yield purified

Triclacetamol as colorless crystals.

Characterization: The identity and purity of the synthesized Triclacetamol can be confirmed

using techniques such as melting point determination, FT-IR, ¹H NMR, and ¹³C NMR

spectroscopy.

Mechanism of Action
Triclacetamol is a trichloroacetyl derivative of paracetamol and is described as a weak

cyclooxygenase (COX) inhibitor. Its mechanism of action is likely analogous to that of

paracetamol, which involves the inhibition of prostaglandin synthesis. Prostaglandins are key

mediators of pain and fever. The analgesic and antipyretic effects of paracetamol are attributed

to its ability to inhibit COX enzymes, particularly in the central nervous system.

It is hypothesized that paracetamol and its derivatives act as reducing agents on the active

oxidized form of the COX enzyme, converting it back to its resting state, thereby inhibiting its

function. This inhibitory effect is more pronounced in environments with low levels of peroxides,

which may explain the weak anti-inflammatory activity of these compounds in peripheral tissues

where peroxide levels are high.

The proposed signaling pathway for the action of Triclacetamol is depicted in the diagram

below.
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Caption: Proposed mechanism of action for Triclacetamol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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